Cas no 1782447-08-8 (tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate
• CAS No: 1782447-08-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5253813
• Update Time: 2025-05-24

tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-7,7-dimethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-8-13-7-6-12(14,4)5/h13H,6-9H2,1-5H3
• InChI Key： BKNTULJVNFYOEW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)(C)CCNCC1

Additional information on tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate

tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate, with the CAS number 1782447-08-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carboxylic acid esters and features a unique structure characterized by a 1,4-diazepane ring system. The presence of the tert-butyl group and the dimethyl substitution at position 7 introduces interesting steric and electronic properties, making it a valuable compound for various applications in drug design and materials science.

The 1,4-diazepane ring system is a seven-membered ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its flexibility and ability to adopt different conformations, which can be advantageous in drug design where bioavailability and target specificity are critical. The substitution pattern of the molecule further enhances its potential for use in medicinal chemistry. The tert-butyl group is a bulky substituent that can influence the molecule's solubility and stability, while the dimethyl groups at position 7 add to the molecule's complexity and potential for interaction with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of new therapeutic agents. For instance, researchers have explored the use of tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate as a precursor for synthesizing bioactive molecules with potential anti-inflammatory or anticancer properties. The carboxylate group can be easily modified to introduce various functional groups, enabling the creation of diverse derivatives that can be tested for their biological activity.

In terms of synthesis, the preparation of tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate involves multi-step organic reactions. The starting material is typically a diamine derivative that undergoes cyclization to form the diazepane ring. Subsequent functionalization steps introduce the tert-butyl and dimethyl groups at their respective positions. The synthesis process requires careful optimization to ensure high yields and purity of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 306 g/mol, and it has a melting point in the range of 95–98°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

From an environmental standpoint, understanding the degradation pathways of tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate is essential for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, tert-butyl 7,7-dimethyl-1,4-diazepane-1-carboxylate represents an intriguing molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for chemists seeking to develop novel bioactive compounds. As research continues to uncover new insights into its properties and potential uses,CAS No: 1782447-08-8, this compound will undoubtedly play an increasingly important role in advancing chemical science.